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Compound of Interest

Compound Name: Sodium

Introduction

Sodium-ion batteries (SIBs) are emerging as a cost-effective and sustainable alternative to
lithium-ion batteries (LIBs), primarily due to the natural abundance of sodium. The electrolyte
is a critical component of the SIB, acting as the medium for sodium ion transport between the
cathode and anode during charge and discharge cycles.[1] The composition of the electrolyte—
comprising a sodium salt, organic solvents, and functional additives—significantly influences
the battery's overall performance, including its ionic conductivity, electrochemical stability, cycle
life, and safety.[2] Therefore, the careful and precise preparation of the electrolyte solution is
paramount for achieving reliable and high-performance sodium-ion batteries. This document
provides a detailed protocol for the preparation of standard organic liquid electrolytes for SIBs,
intended for researchers and scientists in the field of battery technology.

Components of Sodium-lon Battery Electrolytes

A typical non-aqueous liquid electrolyte for a sodium-ion battery consists of three main
components: a sodium salt, a mixture of organic solvents, and trace amounts of additives.[1]

Sodium Salts

The sodium salt provides the Na+ ions that act as charge carriers. The choice of salt impacts
the electrolyte's ionic conductivity, stability, and interaction with the electrodes.[2] Commonly
used sodium salts are summarized in the table below.
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Key
Sodium Salt Formula Characteristic Advantages Disadvantages
S
High ionic
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conductivity (>5
] unstable and
mS/cm) and wide ) N
_ highly sensitive
electrochemical )
o Good overall to moisture,
) stability window )
Sodium performance; which can lead to
(0-4 V vs. ) ) )
Hexafluorophosp  NaPFs ) compatible with the formation of
Na*/Na). It is )
hate ) most electrodes. toxic HF.[4][5]
considered more )
] [2] Requires
suitable for -
] ] additives for use
industrial ) )
with sodium
processes than
metal anodes.
NaClOa.[3]
High ionic Poses significant
conductivity and safety risks due
a wide ] to its strong
) ) Well-studied and o
Sodium electrochemical ) oxidizing nature
NaClOa4 N ) commercially )
Perchlorate stability window. ] and is
available. )
Frequently used hygroscopic,
in academic making it difficult
research.[2] to dry.[5]
Corrodes the
aluminum current
High ionic collector at
Sodium conductivity, potentials around
o Good thermal
bis(trifluorometha  NaTFSI comparable to abilit 3.7V vs.
stability.
nesulfonyl)imide NaPFs-based y Na*/Na, limiting
electrolytes. its use in high-
voltage
applications.[5]
Sodium NaFSI Compatible with Good thermal Can cause
bis(fluorosulfonyl various cathode stability and aluminum current
)imide materials, collector
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ether solvents.[2]

corrosion at

higher potentials.

[5]

Sodium
difluoro(oxalato)o NaDFOB
orate

Can be used as

a primary salt or

an additive.

Offers excellent ) .

_ High stability and

electrochemical

stability (0-5.5V

vs. Nat*/Na) and

forms a

helps prevent
dendrite

formation.

protective SEI
layer on sodium

metal anodes.[4]

Can have lower
solubility in some
carbonate
solvents
compared to

other salts.

Organic Solvents

Organic solvents are used to dissolve the sodium salt and facilitate ion transport. A mixture of
solvents is typically used to optimize properties like dielectric constant, viscosity, and melting
point. Carbonate-based solvents are most common.[6]
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Ke
o Melting Point Boiling Point v o
Solvent Abbreviation . . Characteristic
(°C) (°C) s

Solid at room
temperature.[7]
High dielectric
constant, crucial

Ethylene for salt

Carbonate =C 364 248 dissociation.
Often mixed with
linear carbonates
to reduce

viscosity.[8]

Liquid at room
temperature.[7]
Good solvent for
sodium salts but

Propylene )
PC -48.8 242 can have issues

Carbonate ) )
with forming a

stable SEIl on
hard carbon

anodes.[9]

Low viscosity
and low melting
point. Used to
Dimethyl improve
DMC 4 90 o
Carbonate conductivity and
low-temperature
performance.[8]

[10]

Very low melting
DEC -74.3 127 point and low
viscosity.[11]

Diethyl

Carbonate
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A good
compromise
between DMC

EMC -53 107 and DEC,

offering a wide

Ethyl Methyl

Carbonate

liquid range.[8]
[10]

Additives

Additives are used in small quantities (typically <5% by volume or weight) to enhance specific
properties of the electrolyte, most notably to form a stable and robust solid electrolyte
interphase (SEI) on the anode surface.[1][12]
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.. .. . Typical
Additive Abbreviation Function .
Concentration

Forms a stable,
fluorine-rich SEI layer
on the anode,
Fluoroethylene preventing further
Carbonate FEC electrolyte 1-5 volo
decomposition and
improving cycling
stability.[1]

Decomposes on the
anode surface to form
i a polymeric SEI layer,
Vinylene Carbonate VC ] o 0.5-2 vol%
which can significantly
enhance cycle life and

performance.[1][13]

When used as an
additive, it helps form
a protective, borate-
NaDFOB and fluoride-rich SEI, 1-2 wt%

Sodium

difluoro(oxalato)borate ) )
improving

performance with

sodium metal anodes.

Experimental Workflow for Electrolyte Preparation

The preparation of a sodium-ion battery electrolyte is a multi-step process that must be
conducted in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from
water and oxygen.
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Workflow for Sodium-lon Electrolyte Preparation

Pre-Mixing Stage (Outside Glovebox)
1. Dry Sodium Salt 2. Prepare Solvents
(e.g., NaPFs in vacuum oven) (Melt EC if necessary)

Transfer dried salt Transfer solvents

[Mixing S1vage (Inside Glta/ebox)\

into Glovebox

4. Mix Solvents
(e.g., EC and PC, 1:1 v/v)

5. Dissolve Salt
(Gradual addition to solvent
with magnetlc stirring)

6. Add Additive (Optional)
(e.g., FEC)

7. Final Stirring
(Ensure homogenelty)

8. Store Electrolyte
(Sealed container)

[3. Transfer Materials

Click to download full resolution via product page

Caption: General workflow for preparing a sodium-ion battery electrolyte.
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Protocol: Preparation of 1 M NaPFs in EC/PC (1:1
viv) with 2% FEC

This protocol details the preparation of a common electrolyte formulation for sodium-ion
battery research. All steps involving the handling of solvents, salts, and the final electrolyte
must be performed inside an argon-filled glovebox with H20 and Oz levels below 0.5 ppm.

Materials and Equipment

e Sodium Salt: Sodium hexafluorophosphate (NaPFes), battery grade (=99.9%)

o Solvents: Ethylene carbonate (EC) and propylene carbonate (PC), battery grade (anhydrous,
<20 ppm H20)

o Additive: Fluoroethylene carbonate (FEC), battery grade (=99.9%)
e Equipment:

o Argon-filled glovebox

o Vacuum oven

o Analytical balance (inside glovebox)

o Volumetric flasks and graduated cylinders or pipettes

o Glass beaker or bottle

o Magnetic stirrer and stir bar

o Hot plate (if melting EC outside the glovebox)[7]

o Airtight storage bottle

Safety Precautions

» NaPFs is toxic and reacts with moisture to produce hazardous hydrogen fluoride (HF).[5]
Always handle in an inert, dry environment.
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e Organic carbonate solvents are flammable and can be irritants.[6]

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
at all times.

Procedure

e Salt Dehydration:
o Place the required amount of NaPFe powder in a glass vial.

o Dry the salt in a vacuum oven at 80-100°C for at least 12 hours to remove any trace

moisture.[5]

o Allow the salt to cool to room temperature under vacuum before transferring it directly into
the glovebox antechamber.

e Solvent Preparation:

o Ethylene carbonate (EC) is a solid at room temperature.[7] If using a volume-to-volume
ratio, it must be melted. Gently heat the EC container on a hot plate to just above its
melting point (~40°C) before transferring it into the glovebox.

o Alternatively, calculate the required mass for the desired volume based on the density of
liquid EC.

» Electrolyte Mixing (inside the glovebox):

o Place a clean, dry glass beaker or bottle containing a magnetic stir bar on the analytical

balance and tare it.

o Solvent Mixture: Prepare a 1:1 volume ratio of EC to PC. For example, to make 50 mL of
the final electrolyte, you will need approximately 25 mL of EC and 25 mL of PC.

= Add 25 mL of PC to the beaker.

= Add 25 mL of molten EC to the PC.
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» Start stirring the solvent mixture.

o Salt Dissolution:

Calculate the mass of NaPFe required for a 1 M solution in 50 mL of solvent.
» Molar Mass of NaPFe = 167.95 g/mol

» Mass=1mol/L*0.050L*167.95g/mol=8.40¢

» Weigh 8.40 g of the pre-dried NaPFes.

» Add the salt to the stirring solvent mixture gradually in small portions. This prevents
clumping and ensures complete dissolution.[5]

= Continue stirring for at least 1-2 hours, or until the salt is fully dissolved and the solution
is clear and homogenous.[7] Leaving the solution to stir overnight is also a common
practice.

o Additive Incorporation:
» Calculate the volume of FEC needed for a 2% volume concentration.
= Volume = 2% of 50 mL=1 mL
» Using a micropipette, add 1 mL of FEC to the stirring electrolyte solution.

» Allow the solution to stir for another 30 minutes to ensure the additive is evenly
distributed.

e Storage:
o Transfer the final electrolyte solution into a labeled, airtight, and dry storage bottle.

o Store the bottle inside the glovebox to protect it from atmospheric contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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